Cas no 708279-15-6 (2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic acid)

• Product Name: 2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic acid
• CAS No: 708279-15-6
• MF: C₁₄H₁₆N₂O₅S₂
• MW: 356.417241096497
• CID: 6207476
• PubChem ID: 2141794
• Update Time: 2025-06-29

2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic acid
• 2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• AB00355768-02
• SR-01000280260
• AKOS000269315
• F1634-0017
• 708279-15-6
• SR-01000280260-1
• 2-((4-ethoxy-4-oxobutyl)thio)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C14H16N2O5S2/c1-3-21-8(17)5-4-6-22-14-15-11(18)9-7(2)10(13(19)20)23-12(9)16-14/h3-6H2,1-2H3,(H,19,20)(H,15,16,18)
• InChI Key： YQXVBEDQZQSTQD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C(NC(=NC1=2)SCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 356.05006396g/mol
• Monoisotopic Mass: 356.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 159Ų

Additional information on 2-(4-ethoxy-4-oxobutyl)sulfanyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic acid

2-(4-Ethoxy-4-Oxobutyl)Sulfanyl-5-Methyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidine-6-Carboxylic Acid: A Comprehensive Overview

Introduction

The compound with CAS No. 708279-15-6, known as 2-(4-Ethoxy-4-Oxobutyl)Sulfanyl-5-Methyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidine-6-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their potential in drug discovery due to their unique structural features and bioactivity. The molecule's structure incorporates a thienopyrimidine ring system, a sulfanyl group, and a carboxylic acid moiety, making it a promising candidate for various therapeutic applications.

Structural Features and Synthesis

The structural complexity of this compound is evident from its name. The thienopyrimidine core is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This arrangement provides the molecule with aromatic stability and potential for hydrogen bonding interactions. The sulfanyl group (-S-) attached at position 2 introduces additional electronic effects, enhancing the molecule's reactivity and bioavailability. Furthermore, the presence of the ethoxy group (-OCH₂CH₃) at position 4 of the butyl chain adds to the compound's hydrophilic properties, which are crucial for its pharmacokinetic profile.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and scalable for large-scale production. These improvements have significantly contributed to the feasibility of using this compound in preclinical studies and beyond.

Biological Activity and Therapeutic Potential

Recent studies have highlighted the remarkable biological activity of this compound in various cellular models. It has demonstrated potent inhibitory effects on key enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have shown that this compound exhibits significant anti-tumor activity in mouse models of cancer, making it a promising candidate for oncology drug development.

The molecule's ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has been extensively investigated. These pathways are critical in regulating cell growth, survival, and proliferation, making them prime targets for cancer therapy. The compound's interaction with these pathways has been validated through both in vitro and in vivo experiments, providing strong evidence for its therapeutic potential.

Pharmacokinetics and Toxicity Profile

Understanding the pharmacokinetics of this compound is essential for determining its suitability as a drug candidate. Preclinical studies have revealed that the compound exhibits favorable absorption characteristics due to its balanced hydrophilic-lipophilic profile. Its distribution properties suggest that it can effectively penetrate various tissues, including those with high relevance to cancer metastasis.

Toxicity studies conducted in animal models have indicated that this compound has a relatively low toxicity profile at therapeutic doses. However, further investigations are required to fully characterize its safety profile and identify any potential adverse effects associated with long-term use.

Future Directions

The promising results obtained from preclinical studies have paved the way for further exploration of this compound's therapeutic potential. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing clearance rates.

Collaborative efforts between academic institutions and pharmaceutical companies are being undertaken to accelerate the development of this compound into a clinical candidate. The integration of advanced technologies such as artificial intelligence-driven drug design tools is expected to play a pivotal role in enhancing the efficiency of this process.

In conclusion, 2-(4-Ethoxy-4-Oxobutyl)Sulfanyl-5-Methyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidine-6-Carboxylic Acid represents a cutting-edge advancement in medicinal chemistry with immense potential for addressing unmet medical needs. As research continues to uncover its full spectrum of biological activities and therapeutic applications, this compound stands at the forefront of innovative drug development.